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Compound of Interest

Compound Name: Benzhydryl 2-chloroethyl ether

Cat. No.: B134878 Get Quote

These application notes provide a detailed protocol for the synthesis of Benzhydryl 2-
chloroethyl ether, a valuable intermediate in organic synthesis, from the starting materials

benzhydrol and 2-chloroethanol. The intended audience for this document includes

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Reaction Data Summary
The following table summarizes the key quantitative data for the synthesis of Benzhydryl 2-
chloroethyl ether.
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Reactant/Re

agent

Molecular

Weight (

g/mol )

Amount (g)
Moles

(mmol)
Volume (mL) Role

Benzhydrol 184.24 5.0 27.14 -
Starting

Material

2-

Chloroethano

l

80.51 3.27 40.62 3.5 Reagent

Concentrated

Sulfuric Acid
98.08 0.8 8.16 - Catalyst

Dry Benzene 78.11 - - 10.0 Solvent

Anhydrous

Sodium

Sulfate

142.04 - - - Drying Agent

Product

Molecular

Weight (

g/mol )

Theoretical

Yield (g)

Actual Yield

(g)
Yield (%)

Benzhydryl 2-

chloroethyl

ether

246.73 6.7 6.7 ~100%

Experimental Protocol
This protocol details the acid-catalyzed etherification of benzhydrol with 2-chloroethanol.

1. Materials and Equipment:

Chemicals:

Benzhydrol

2-Chloroethanol
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Concentrated Sulfuric Acid (H₂SO₄)

Dry Benzene

Anhydrous Sodium Sulfate (Na₂SO₄)

Deionized Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Dropping funnel

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Standard laboratory glassware

Inert gas supply (e.g., Argon)

2. Reaction Setup:
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Reaction Apparatus Setup

Round-bottom Flask
(with magnetic stir bar)

Reflux Condenser

Inert Gas Inlet
(Argon)

Dropping Funnel Heating Mantle

Click to download full resolution via product page

Caption: Diagram of the reaction apparatus setup.

3. Procedure:

To a solution of 3.27 g of 2-chloroethanol in 3.5 ml of dry benzene in a round-bottom flask,

add 0.8 g of concentrated sulfuric acid.[1]

Heat the mixture to 50°C under an argon atmosphere with stirring.[1]

Slowly add a solution of 5.0 g of benzhydrol in 6.5 ml of dry benzene to the heated mixture

using a dropping funnel.[1]

After the addition is complete, continue stirring at 50°C for 30 minutes.[1]

Increase the temperature to reflux the mixture and maintain reflux for 1.5 hours.[1]

4. Workup and Purification:
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Allow the reaction mixture to cool to room temperature.[1]

Transfer the mixture to a separatory funnel and wash the benzene layer with water to

remove the acid and any remaining 2-chloroethanol.[1]

Dry the organic layer over anhydrous sodium sulfate.[1]

Filter to remove the sodium sulfate.

Remove the benzene solvent by distillation under reduced pressure using a rotary

evaporator to yield the crude product.[1] The reported yield of benzhydryl 2-chloroethyl
ether is 6.7 g.[1]

Experimental Workflow
The following diagram illustrates the complete workflow for the synthesis of Benzhydryl 2-
chloroethyl ether.
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Caption: Workflow for the synthesis of Benzhydryl 2-chloroethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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